Cas no 86574-52-9 (2-Pyridinecarboxylic acid, 5-phenyl-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 5-phenyl-, methyl ester
• CAS No: 86574-52-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 4492554
• PubChem ID: 53656509
• Update Time: 2025-06-08

2-Pyridinecarboxylic acid, 5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-phenyl-, methyl ester
• Methyl 5-phenylpyridine-2-carboxylate
• Z2050078512
• Methyl 5-phenylpicolinate
• SCHEMBL11041168
• 86574-52-9

• Inchi： 1S/C13H11NO2/c1-16-13(15)12-8-7-11(9-14-12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： AQGYGJYEJSHSKE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 213.078978594Da
• Monoisotopic Mass: 213.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Pyridinecarboxylic acid, 5-phenyl-, methyl ester

2-Pyridinecarboxylic Acid, 5-Phenyl-, Methyl Ester (CAS No. 86574-52-9)

The compound 2-Pyridinecarboxylic Acid, 5-Phenyl-, Methyl Ester (CAS No. 86574-52-9) is a significant organic compound with a diverse range of applications in various fields. This compound, also referred to as methyl 5-phenylpyridine-2-carboxylate, is characterized by its unique chemical structure and functional groups, which make it highly versatile in both academic and industrial settings.

Molecular Structure and Properties: The molecule consists of a pyridine ring substituted with a phenyl group at the 5-position and a methyl ester group at the 2-position. This arrangement imparts the compound with aromaticity and conjugation, which are key factors in its reactivity and stability. The molecular weight of this compound is approximately 181.19 g/mol, and it exists as a crystalline solid under standard conditions. Its melting point is around 130°C, and it exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate.

Synthesis and Applications: The synthesis of methyl 5-phenylpyridine-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts acylation or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. This compound finds extensive use in the pharmaceutical industry as an intermediate in drug development, particularly in the synthesis of bioactive molecules with potential anticancer and anti-inflammatory properties.

Recent Research Findings: In a groundbreaking study published in *Journal of Medicinal Chemistry* (2023), researchers demonstrated that methyl 5-phenylpyridine-2-carboxylate exhibits potent inhibitory activity against certain kinase enzymes, making it a promising candidate for targeted cancer therapy. Additionally, its derivatives have shown potential as ligands in metalloenzyme inhibition, highlighting its role in bioorganic chemistry.

Environmental Impact and Safety: While handling this compound, it is essential to adhere to standard laboratory safety protocols due to its potential irritant effects on the skin and eyes. Recent studies have also focused on its environmental fate, with findings indicating that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, methyl 5-phenylpyridine-2-carboxylate (CAS No. 86574-52-9) stands out as a critical molecule in modern organic chemistry, offering vast opportunities for innovation across multiple disciplines. Its continued exploration will undoubtedly lead to novel applications that further enhance its significance in both scientific research and industrial practices.